N,N'-Bis(3-methylphenyl)-N,N'-bis(phenyl)benzidine

• IUPAC Name: 3-methyl-N-[4-[4-(N-(3-methylphenyl)anilino)phenyl]phenyl]-N-phenylaniline
• InChI: InChI=1S/C38H32N2/c1-29-11-9-17-37(27-29)39(33-13-5-3-6-14-33)35-23-19-31(20-24-35)32-21-25-36(26-22-32)40(34-15-7-4-8-16-34)38-18-10-12-30(2)28-38/h3-28H,1-2H3
• InChI Key: OGGKVJMNFFSDEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=C(C=C4)N(C5=CC=CC=C5)C6=CC=CC(=C6)C
• Molecular Formula: C38H32N2
• DSSTOX Substance ID: DTXSID6070275
• Molecular Weight: 516.7 g/mol
• CAS RN: 65181-78-4

Description

N,N'-Bis(3-methylphenyl)-N,N'-bis(phenyl)benzidine (MBPBPB) is an aromatic organic compound belonging to the family of benzidine derivatives. It is a colorless solid that has been used in a variety of scientific research applications, including organic synthesis, materials science, and biological research. MBPBPB has a number of unique properties that make it an attractive material for laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• N,N'-Bis(3-methylphenyl)-N,N'-bis(phenyl)benzidine, often referred to in studies as TPD, has been extensively researched in the context of synthesis and chemical properties. For example, Kraicheva (1998) explored the synthesis of related compounds through the addition of dibutyl phosphite to Schiff bases, including N,N'-dibenzylidene-benzidine (Kraicheva, 1998). These compounds are characterized by techniques like TLC, IR spectra, and 1H-NMR spectra.

Optical and Electronic Properties

• The optical and electronic properties of this compound have been a focal point in various studies. For instance, Tsuboi, Bansal, and Penzkofer (2009) investigated the photoluminescence spectra of TPD in different temperature ranges and host materials, highlighting its potential in optoelectronic applications (Tsuboi, Bansal, & Penzkofer, 2009). Reineke et al. (2013) reported on the dual state emission from an organic semiconductor containing TPD, showcasing its high efficiency in simultaneous fluorescence and phosphorescence (Reineke et al., 2013).

Application in Organic Electronics

• In the realm of organic electronics, this compound is researched for its utility in devices like organic light-emitting diodes (OLEDs) and organic photovoltaics. The study by Chu and Song (2007) estimated the hole mobility of NPB, a closely related compound, using space-charge-limited current measurements, providing insights into its use in organic electronic devices (Chu & Song, 2007). Wang et al. (2011) enhanced the power conversion efficiency of solar cells by expanding the absorption spectrum using fluorescence layers including TPD (Wang et al., 2011).

Mechanism of Action

Target of Action

• The primary target of N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine is the human trace amine associated receptor 1 (TAAR1) . TAAR1 is a G protein-coupled receptor expressed in various tissues, including the brain, where it modulates neurotransmitter release and neuronal activity.

Safety and Hazards

Users should avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. It is also recommended to provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

While specific future directions are not provided in the search results, the use of TPD in optoelectronic applications, particularly as a hole transport material, suggests potential for continued research and development in this area.

Biochemical Analysis

Biochemical Properties

N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine plays a significant role in biochemical reactions due to its electron-donor characteristics. It interacts with various enzymes, proteins, and other biomolecules, facilitating electron transfer processes. The compound’s interaction with enzymes such as cytochrome P450 can lead to the activation or inhibition of metabolic pathways, influencing the overall biochemical environment . Additionally, N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine can form charge-transfer complexes with proteins, affecting their structural conformation and function .

Cellular Effects

N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine has been shown to influence various cellular processes. It can modulate cell signaling pathways, leading to alterations in gene expression and cellular metabolism. For instance, the compound can activate signaling pathways such as the MAPK/ERK pathway, promoting cell proliferation and survival . Additionally, N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine can affect mitochondrial function, leading to changes in cellular energy production and metabolic flux .

Molecular Mechanism

The molecular mechanism of N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine involves its ability to bind to specific biomolecules and modulate their activity. The compound can interact with DNA, leading to changes in gene expression and potentially influencing cellular differentiation and proliferation . Additionally, N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine can inhibit or activate enzymes by binding to their active sites, affecting their catalytic activity and overall metabolic processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine can vary over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine remains stable under controlled conditions, but its degradation products can have distinct biochemical properties . Long-term exposure to the compound can lead to cumulative effects on cellular processes, including alterations in gene expression and metabolic flux .

Dosage Effects in Animal Models

The effects of N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine in animal models are dose-dependent. At low doses, the compound can enhance cellular function and promote metabolic activity. At high doses, it can exhibit toxic effects, leading to cellular damage and apoptosis . Threshold effects have been observed, where a specific dosage range results in optimal biochemical activity, while deviations from this range can lead to adverse effects .

Metabolic Pathways

N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine is involved in various metabolic pathways, interacting with enzymes and cofactors to modulate metabolic flux. The compound can influence the activity of cytochrome P450 enzymes, leading to changes in the metabolism of other biomolecules . Additionally, N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine can affect the levels of metabolites, altering the overall metabolic profile of cells .

Transport and Distribution

The transport and distribution of N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cellular membranes, accumulating in specific cellular compartments . Its distribution within tissues can influence its biochemical activity and overall effects on cellular function .

Subcellular Localization

N,N’-Bis(3-methylphenyl)-N,N’-bis(phenyl)benzidine exhibits distinct subcellular localization patterns, which can affect its activity and function. The compound can be targeted to specific organelles, such as mitochondria or the nucleus, through post-translational modifications and targeting signals . Its localization within these compartments can influence its interactions with biomolecules and its overall biochemical effects .

Synthesis routes and methods

Procedure details

In a 5000 milliliter, round bottom, 3 necked flask fitted with a mechanical stirrer and blanketed with argon, is placed 336 grams (1 mole) of N,N'-diphenyl-[1,1'-biphenyl]-4,4'-diamine, 550 grams (2.5 moles) of m-iodotoluene, 550 grams (4 moles) potassium carbonate (anhydrous) and 50 grams of copper bronze catalyst and 1500 ml dimethylsulfoxide (anhydrous). The heterogeneous mixture is refluxed for 6 days. The mixture is allowed to cool. 2000 ml of benzene is added. The dark slurry is then filtered. The filtrate is extracted 4 times with water. Then the filtrate is dried with magnesium sulfate and filtered. The benzene is taken off under reduced pressure. The black product is column chromatographed using Woelm neutral alumina. Colorless crystals of the product are obtained by recrystallizing the product from n-octane. The melting point is 167°-169° C. The yield is 360 grams (65%).